4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide
Overview
Description
4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide, also known as PNU-282987, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have a high affinity for the α7 subtype of nicotinic acetylcholine receptors. In
Scientific Research Applications
4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and traumatic brain injury. It has also been shown to have anti-inflammatory effects and to improve cognitive function in animal models of schizophrenia. In addition, this compound has been investigated for its potential use in the treatment of nicotine addiction.
Mechanism of Action
4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide is a selective agonist of the α7 subtype of nicotinic acetylcholine receptors. Activation of these receptors leads to the release of various neurotransmitters, including dopamine, serotonin, and glutamate. This activation has been shown to have neuroprotective effects and to improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the prefrontal cortex, which is involved in cognitive function. It has also been shown to increase the release of dopamine in the striatum, which is involved in reward processing. In addition, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide in lab experiments is that it has a high affinity for the α7 subtype of nicotinic acetylcholine receptors, which allows for selective activation of these receptors. However, one limitation of using this compound is that it has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body.
Future Directions
There are a number of future directions for research on 4-(2-oxo-1-pyrrolidinyl)-N-(2-pyridinylmethyl)benzenesulfonamide. One area of interest is the potential use of this compound in the treatment of nicotine addiction. Another area of interest is the potential use of this compound in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, further research is needed to better understand the mechanism of action of this compound and to identify any potential side effects of the compound.
Properties
IUPAC Name |
4-(2-oxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3S/c20-16-5-3-11-19(16)14-6-8-15(9-7-14)23(21,22)18-12-13-4-1-2-10-17-13/h1-2,4,6-10,18H,3,5,11-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTJJAXAXJYRXDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.